(1-Oxopyrrolo[1,2-D][1,2,4]triazin-2(1H)-YL)acetonitrile
Overview
Description
Pyrrolo[2,1-f][1,2,4]triazine is an important scaffold in a number of active pharmaceutical ingredients with a broad range of biological activities to treat broad-spectrum viral infections . It is an integral part of several kinase inhibitors and nucleoside drugs .
Synthesis Analysis
The compound was produced through a newly developed synthetic methodology utilizing simple building blocks such as pyrrole, chloramine, and formamidine acetate . The amination step was adapted to continuous flow by applying in situ monochloramine synthesis and utilizing a process-friendly soluble base KO t -Bu .Molecular Structure Analysis
The structure of the target compounds was confirmed using 1 H NMR, 13 C NMR, mass spectrometry, and FT-IR spectroscopy . The molecular structures were further calculated using density functional theory (DFT), which were compared with the X-ray diffraction value .Chemical Reactions Analysis
The compound was obtained in 55% overall yield in a two-vessel-operated process . The new multistage continuous flow approaches, including both chemical steps, extractions, and separations, afford a viable process to access this widely employed key starting material .Scientific Research Applications
Chemical Reactivity and Synthesis
- Synthesis and Reactivity of Pyrrolo[2,3-d][1,2,3]triazines : Studies on the synthesis of novel pyrrolo[2,3-d][1,2,3]triazines heterocycles, which are structurally related to your compound of interest, reveal their low chemical reactivity and the successful preparation of derivatives like 7-benzyl-5-carboxamidopyrrolo[2,3-d][1,2,3]triazin-4-one. These compounds' synthesis involves intricate processes like alkylation, ammonolysis, reduction, and intramolecular diazocoupling (Migawa & Townsend, 2001).
Electrochemical and Electrochromic Applications
- Electrochemical Properties in Monomers : A monomer related to the compound, 2,4,6-tris(4-(1H-pyrrol-1-yl)phenoxy)-1,3,5-triazine, has been synthesized and used for electrochemical polymerization. The resulting polymer showed promising electrochromic applications, changing colors swiftly and demonstrating significant optical contrast (Ak, Ak, & Toppare, 2006).
Antimicrobial and Anticancer Applications
- Synthesis and Anticancer Activity : Derivatives of 1,3,5-triazine, closely related to your compound, have been synthesized and shown remarkable in vitro anticancer activity. For example, a specific derivative displayed significant activity against the melanoma MALME-3 M cell line (Sa̧czewski et al., 2006).
- Antimicrobial Activity of Heterocyclic Systems : Novel fused nitrogen heterocyclic systems, including pyrido[1,2-b][1,2,4]triazines, have been synthesized and displayed in vitro antimicrobial activity. Some compounds from this research showed higher activities than reference drugs (Ali & Ibrahim, 2010).
Methodological Improvements in Synthesis
- Improved Synthesis Methodologies : Studies have focused on improving the synthesis methodologies for compounds like pyrrolo[2,1-f][1,2,4]triazine, a core component in the production of certain antiviral drugs. This research has led to more efficient, scalable, and safe processes for such compounds (Roy et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrrolo[2,1-f][1,2,4]triazine, have been found to target kinases in cancer therapy .
Mode of Action
Similar compounds like pyrrolo[2,1-f][1,2,4]triazine have been reported to inhibit kinases, which are proteins that play a key role in signal transduction pathways .
Biochemical Pathways
Kinase inhibitors, which are structurally similar to this compound, are known to affect signal transduction pathways, leading to the inhibition of cell proliferation and survival .
Result of Action
Kinase inhibitors, which are structurally similar to this compound, are known to inhibit cell proliferation and survival .
Future Directions
Biochemical Analysis
Biochemical Properties
(1-Oxopyrrolo[1,2-D][1,2,4]triazin-2(1H)-YL)acetonitrile plays a significant role in biochemical reactions, particularly in the inhibition of kinases. Kinases are enzymes that catalyze the transfer of phosphate groups from high-energy donor molecules, such as ATP, to specific substrates. This phosphorylation process is crucial for regulating various cellular activities, including cell division, metabolism, and apoptosis . The compound interacts with specific kinases by binding to their active sites, thereby inhibiting their activity. This inhibition can disrupt abnormal signaling pathways in cancer cells, making it a promising candidate for targeted cancer therapy .
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, by inhibiting specific kinases, the compound can alter the phosphorylation status of key signaling proteins, leading to changes in downstream signaling pathways . This can result in the suppression of cell proliferation, induction of apoptosis, and inhibition of angiogenesis in cancer cells . Additionally, the compound’s impact on gene expression can lead to the downregulation of oncogenes and upregulation of tumor suppressor genes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to the ATP-binding site of kinases, preventing the transfer of phosphate groups to substrate proteins . This inhibition of kinase activity can lead to the disruption of critical signaling pathways involved in cell growth and survival . Furthermore, the compound may also interact with other biomolecules, such as DNA and RNA, influencing gene expression and protein synthesis .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound in in vitro and in vivo studies has demonstrated sustained inhibition of kinase activity, leading to prolonged suppression of cancer cell proliferation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits kinase activity without causing significant toxicity . At higher doses, toxic or adverse effects may be observed, including hepatotoxicity and nephrotoxicity . Threshold effects have been identified, indicating the importance of optimizing dosage to achieve therapeutic efficacy while minimizing adverse effects .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of active and inactive metabolites . These metabolic processes can influence the compound’s bioavailability, efficacy, and toxicity . Additionally, the compound’s effects on metabolic flux and metabolite levels have been studied, revealing its potential to modulate cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is transported across cell membranes by ATP-binding cassette (ABC) transporters, which play a crucial role in its cellular uptake and efflux . Once inside the cells, the compound can accumulate in specific compartments, influencing its localization and activity . The distribution of the compound within tissues is also influenced by its binding to plasma proteins, which can affect its bioavailability and therapeutic efficacy .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . For instance, the compound may localize to the nucleus, where it can interact with DNA and RNA, influencing gene expression and protein synthesis . Additionally, its localization to the mitochondria can impact cellular metabolism and apoptosis .
Properties
IUPAC Name |
2-(1-oxopyrrolo[1,2-d][1,2,4]triazin-2-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O/c9-3-5-12-8(13)7-2-1-4-11(7)6-10-12/h1-2,4,6H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFNKQCKNXKAXHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NN(C(=O)C2=C1)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650979 | |
Record name | (1-Oxopyrrolo[1,2-d][1,2,4]triazin-2(1H)-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
959240-68-7 | |
Record name | (1-Oxopyrrolo[1,2-d][1,2,4]triazin-2(1H)-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.